Cas no 1101668-39-6 (2,5,8,11,14-Pentaoxaheptadec-16-yne)
1101668-39-6 structure
Product Name:2,5,8,11,14-Pentaoxaheptadec-16-yne
CAS No:1101668-39-6
MF:C12H22O5
MW:246.300084590912
MDL:MFCD28155212
CID:2357654
PubChem ID:354333636
Update Time:2025-04-21
2,5,8,11,14-Pentaoxaheptadec-16-yne Chemical and Physical Properties
Names and Identifiers
-
- mPEG4-Propyne
- 2,5,8,11,14-Pentaoxaheptadec-16-yne
- mPEG4-Alkyne
- Proparyl-PEG5-methane
- Propargyl-PEG5-methane
- mPEG4-CH2C identical withCH
- BIPG1755
- 4,7,10,13,16-Pentaoxa-1-heptadecyne
- P2249
- CID 86291528
- m-PEG5-Propargyl
- ROPARGYL-PEG5-METHANE
- PROPARYL-PEG4-ME
- HY-113921
- AKOS040742025
- 1101668-39-6
- BUB66839
- DA-55682
- mPEG4-CH2C?CH
- mPEG4-CH2C inverted exclamation markOCH
- m-PEG4-propargyl
- m-PEG4-Alkyne
- BP-22376
- C70291
- SCHEMBL564459
- 3-[2-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]ethoxy]prop-1-yne
- CS-0064189
- MFCD28155212
- AS-85212
-
- MDL： MFCD28155212
- Inchi： 1S/C12H22O5/c1-3-4-14-7-8-16-11-12-17-10-9-15-6-5-13-2/h1H,4-12H2,2H3
- InChI Key： QOXHTXZSGABRDF-UHFFFAOYSA-N
- SMILES： O(CCOCCOC)CCOCCOCC#C
Computed Properties
- Exact Mass: 246.14672380g/mol
- Monoisotopic Mass: 246.14672380g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 13
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.2
- XLogP3: -0.4
Experimental Properties
- Color/Form: NA
- Density: 1.0±0.1 g/cm3
- Melting Point: No data available
- Boiling Point: 304.2±32.0 °C at 760 mmHg
- Flash Point: 115.2±25.0 °C
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
2,5,8,11,14-Pentaoxaheptadec-16-yne Security Information
- Signal Word：Warning
- Hazard Statement： H315; H319; H335
- Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
- Storage Condition：0-10°C
2,5,8,11,14-Pentaoxaheptadec-16-yne Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB497088-1 g |
2,5,8,11,14-Pentaoxaheptadec-16-yne; 97% |
1101668-39-6 | 1g |
€449.00 | 2023-06-15 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P867933-25mg |
2,5,8,11,14-Pentaoxaheptadec-16-yne |
1101668-39-6 | ≥98% | 25mg |
￥208.80 | 2022-09-28 | |
| AK Scientific | AMTGC345-250mg |
2,5,8,11,14-Pentaoxaheptadec-16-yne |
1101668-39-6 | 97% | 250mg |
$95 | 2025-02-18 | |
| AK Scientific | AMTGC345-1g |
2,5,8,11,14-Pentaoxaheptadec-16-yne |
1101668-39-6 | 97% | 1g |
$250 | 2025-02-18 | |
| AK Scientific | AMTGC345-5g |
2,5,8,11,14-Pentaoxaheptadec-16-yne |
1101668-39-6 | 97% | 5g |
$950 | 2025-02-18 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P867933-100mg |
2,5,8,11,14-Pentaoxaheptadec-16-yne |
1101668-39-6 | ≥98% | 100mg |
￥747.00 | 2022-09-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | P2249-25mg |
2,5,8,11,14-Pentaoxaheptadec-16-yne |
1101668-39-6 | 98.0%(GC) | 25mg |
275.0CNY | 2021-08-03 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | P2249-100mg |
2,5,8,11,14-Pentaoxaheptadec-16-yne |
1101668-39-6 | 98.0%(GC) | 100mg |
1000.0CNY | 2021-08-03 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-22376-1g |
2,5,8,11,14-Pentaoxaheptadec-16-yne |
1101668-39-6 | 98% | 1g |
3562.0CNY | 2021-08-03 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-22376-5g |
2,5,8,11,14-Pentaoxaheptadec-16-yne |
1101668-39-6 | 98% | 5g |
13537.0CNY | 2021-08-03 |
2,5,8,11,14-Pentaoxaheptadec-16-yne Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
1101668-39-6 (2,5,8,11,14-Pentaoxaheptadec-16-yne) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
